BENGHE Foundational & Exploratory

Check Availability & Pricing

(2S)-2'-Methoxykurarinone: A Technical Guide to
Its Biological Activity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (2S)-2'-methoxykurarinone
Cat. No.: B1253607
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-2'-methoxykurarinone is a lavandulyl flavanone isolated from the roots of Sophora
flavescens.[1] This natural compound has garnered significant interest within the scientific
community due to its diverse biological activities, including anti-inflammatory, neuroprotective,
and potential antidiabetic properties. This technical guide provides an in-depth overview of the
biological activities of (2S)-2'-methoxykurarinone, with a focus on its molecular mechanisms,
guantitative data, and the experimental protocols used to elucidate its effects.

Quantitative Biological Activity Data

The following tables summarize the known quantitative data for the biological activity of (2S)-2'-
methoxykurarinone and related compounds.

Table 1: BACEL1 Inhibitory Activity of Lavandulyl Flavanones from Sophora flavescens
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Compound IC50 (pM) Inhibition Type
Lavandulyl Flavanone 1 5.2 Noncompetitive
Lavandulyl Flavanone 2 3.3 Noncompetitive
Lavandulyl Flavanone 5 8.4 Noncompetitive

(2S)-2'-methoxykurarinone -
2.6 Noncompetitive
(Lavandulyl Flavanone 6)

Lavandulyl Flavanone 8 6.7 Noncompetitive

Data sourced from Hwang et al., 2008. Lavandulyl flavanones were evaluated for their
inhibitory effects against -secretase (BACE1L).[2]

Table 2: a-Glucosidase Inhibitory Activity of (2S)-2'-methoxykurarinone

Enzyme IC50 (pM)

a-Glucosidase 155

This data indicates the potential for (2S)-2'-methoxykurarinone in the management of
diabetes through the inhibition of carbohydrate-metabolizing enzymes.

Core Biological Activities and Signaling Pathways

Anti-inflammatory Activity: Suppression of
CTACK/CCL27 in Keratinocytes

(2S)-2'-methoxykurarinone exhibits significant anti-inflammatory effects by suppressing the
production of the cutaneous T-cell attracting chemokine (CTACK), also known as CCL27, in
human keratinocytes. This activity is particularly relevant to inflammatory skin conditions. The
mechanism involves the induction of Heme Oxygenase-1 (HO-1) and the inhibition of the NF-
KB signaling pathway.

Signaling Pathway of (2S)-2'-methoxykurarinone in Suppressing CCL27
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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